8-Azabicyclo[3.2.1]oct-6-ene-8-carboxylic acid, 3-oxo-, methyl ester

• CAS No.: 53416-89-0
• Molecular Formula: C9H11NO3
• Molecular Weight: 181.19 g/mol
• IUPAC Name: methyl 3-oxo-8-azabicyclo[3.2.1]oct-6-ene-8-carboxylate
• InChI: InChI=1S/C9H11NO3/c1-13-9(12)10-6-2-3-7(10)5-8(11)4-6/h2-3,6-7H,4-5H2,1H3
• InChI Key: PIDHIGAIWSZVQQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1C2CC(=O)CC1C=C2

Description

8-Azabicyclo[321]oct-6-ene-8-carboxylic acid, 3-oxo-, methyl ester is a chemical compound that belongs to the family of tropane alkaloids

Preparation Methods

The synthesis of 8-Azabicyclo[3.2.1]oct-6-ene-8-carboxylic acid, 3-oxo-, methyl ester typically involves the enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold. This can be achieved through various methodologies, including the stereocontrolled formation of the bicyclic scaffold from acyclic starting materials or through desymmetrization processes starting from achiral tropinone derivatives . Industrial production methods often rely on these synthetic routes, optimizing reaction conditions to achieve high yields and purity.

Chemical Reactions Analysis

8-Azabicyclo[3.2.1]oct-6-ene-8-carboxylic acid, 3-oxo-, methyl ester undergoes several types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used, but they often involve modifications to the bicyclic scaffold or the ester functional group .

Scientific Research Applications

This compound has a wide range of scientific research applications.